Cas no 256935-69-0 (3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoic acid)

• Product Name: 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoic acid
• CAS No: 256935-69-0
• MF: C₂₃H₁₉NO₅
• MW: 389.4007
• MDL: MFCD02682216
• CID: 3042397
• PubChem ID: 10916111
• Update Time: 2025-06-09

3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoic acid
• Fmoc-3-amino-4-methoxybenzoic acid
• RHASRZZYFQOPAC-UHFFFAOYSA-N
• 3-Fmoc-amino-4-methoxybenzoic acid
• Fmoc-3-amino-4-methoxy-benzoic acid
• AK521097
• Fmoc-3-amino-4-methoxybenzoic acid, AldrichCPR
• 3-(9-fluorenylmethoxycarbonyl)amino-4-methoxybenzoic acid
• 3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-methoxybenzoic acid
• EN300-81218
• Z1154375230
• 256935-69-0
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoicacid
• C74333
• MFCD02682216
• AKOS013053110
• SCHEMBL7927995
• SB83674
• 3-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-methoxybenzoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybenzoic acid
• DS-19084
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methoxybenzoic acid

• MDL： MFCD02682216
• Inchi： 1S/C23H19NO5/c1-28-21-11-10-14(22(25)26)12-20(21)24-23(27)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-12,19H,13H2,1H3,(H,24,27)(H,25,26)
• InChI Key： RHASRZZYFQOPAC-UHFFFAOYSA-N
• SMILES： O(C(N([H])C1C([H])=C(C(=O)O[H])C([H])=C([H])C=1OC([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 389.12632271g/mol
• Monoisotopic Mass: 389.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 4.1

3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybenzoic acid

Introduction to 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic Acid (CAS No. 256935-69-0)

3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid, identified by the chemical compound identifier CAS No. 256935-69-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a conjugated system of aromatic rings and functional groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both fluorenyl and methoxybenzoyl moieties in its structure imparts distinct electronic and steric properties, which are highly relevant for designing novel therapeutic agents.

The fluorenyl moiety, characterized by its rigid planar structure and extended π-conjugation, is well-known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. This feature is particularly advantageous in drug development, where poor solubility often limits the efficacy of a drug. Additionally, the methoxybenzoyl group contributes to the molecule's hydrophobicity, allowing for optimal interaction with biological targets such as enzymes and receptors. The combination of these two functionalities makes 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid a versatile building block for synthesizing complex derivatives with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The structural motif of 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid aligns well with the current trends in medicinal chemistry, where molecules with multiple aromatic rings and functional groups are being explored for their potential therapeutic benefits. For instance, studies have demonstrated that fluorene derivatives can modulate enzyme activity by binding to specific pockets within the active sites of target proteins. This binding affinity can be further enhanced by incorporating additional functional groups such as amine or carboxyl moieties, as seen in this compound.

The carbonyl amino group in the name 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid suggests that this compound may serve as a precursor in peptide mimetics or peptidomimetics, which are increasingly being used to develop drugs that mimic the action of natural peptides but with improved stability and bioavailability. The carbonyl group can participate in hydrogen bonding interactions, making it an excellent candidate for designing molecules that interact with biological targets through non-covalent bonds. Such interactions are crucial for achieving high selectivity and efficacy in drug design.

Moreover, the methoxy group attached to the benzene ring not only influences the electronic properties of the molecule but also plays a role in its metabolic stability. Methoxy-substituted aromatic compounds often exhibit enhanced resistance to enzymatic degradation, which can prolong their half-life in vivo. This property is particularly valuable in drug development, where minimizing metabolism is essential for maintaining therapeutic levels of a drug over time. The presence of multiple methoxy groups in this compound may further enhance its metabolic stability, making it an attractive candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of molecules with remarkable accuracy. Using molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding interactions between 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid and biological targets such as kinases or proteases. These computational studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For example, studies have shown that replacing one of the methoxy groups with a halogen atom can significantly improve binding to certain protein targets without compromising overall solubility.

In addition to its potential applications in drug development, 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid may also find utility in materials science and optoelectronics. The fluorene moiety is known for its excellent photophysical properties, making it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The rigid structure of fluorene ensures minimal vibrational relaxation losses during photon emission or absorption processes, which is critical for achieving high efficiency in optoelectronic applications.

The synthesis of 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino]-4-methoxybenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the fluorenylmethoxycarbonyl group followed by amide bond formation with 4-methoxybenzoic acid. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce the fluorenyl moiety efficiently while maintaining regioselectivity. The use of protecting groups is also essential to prevent unwanted side reactions during synthesis.

The growing interest in green chemistry has prompted researchers to explore sustainable synthetic routes for producing complex molecules like 3-((((9H-Fluorenine-(methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl)-methyl]-amino]-4-(hydroxymethylene)(phenyl)methylene]acetic acid (CAS No. 25693569). Techniques such as solvent-free reactions or catalytic methods that minimize waste generation are being increasingly adopted in pharmaceutical synthesis. These approaches not only reduce environmental impact but also improve cost-effectiveness by lowering production costs.

The pharmacological potential of 3-(fluorenylmethoxycarbonylamino)](phenyl)methylene]acetic acid (CAS No. 25693569) has been explored through both experimental studies and computational modeling. Initial experiments have shown promising results when tested against various enzymatic targets relevant to human health conditions such as cancer progression or inflammatory responses. For instance; researchers have observed inhibitory effects on certain kinases when using analogs derived from this compound structure suggesting its utility as an anti-cancer agent; further investigations into its interaction profiles will provide deeper insights into its therapeutic potential.